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Compound of Interest

Compound Name: E3 ligase Ligand 8

Cat. No.: B2562891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of E3
Ligase Ligand 8. The following procedures are designed to ensure a safe laboratory

environment and maintain compound integrity.

Compound Identification and Properties
E3 ligase Ligand 8 is a small molecule used in the development of PROTACs (Proteolysis

Targeting Chimeras) to induce the degradation of target proteins.[1][2] Understanding its

chemical and physical properties is fundamental to safe handling.

Property Value Source

CAS Number 1225383-33-4 [2][3]

Molecular Formula C31H34N2O6 [3]

Molecular Weight 530.6 g/mol

Appearance Solid (assumed) General knowledge

Storage Temperature -20°C to -80°C
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A thorough risk assessment should be conducted before handling E3 Ligase Ligand 8.

However, the following PPE is mandatory as a minimum requirement to protect against

potential chemical and biological hazards in the laboratory.

PPE Category Item
Specifications and
Rationale

Hand Protection Nitrile gloves

Provides a barrier against

incidental chemical contact.

Double-gloving is

recommended for enhanced

protection during weighing and

solution preparation.

Eye Protection
Safety glasses with side

shields

Protects eyes from splashes

and airborne particles.

Chemical splash goggles

To be worn when there is a

significant risk of splashing,

such as during bulk handling

or solution preparation.

Body Protection Laboratory coat

Protects skin and personal

clothing from contamination. A

fire-resistant lab coat should

be considered if working with

flammable solvents.

Respiratory Protection Not generally required

Use in a well-ventilated area or

a chemical fume hood to

minimize inhalation exposure.

A respirator may be necessary

for handling large quantities or

if an aerosol is generated.

Foot Protection Closed-toe shoes
Prevents injuries from spills

and dropped objects.
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Adherence to a standardized workflow is crucial for both safety and experimental consistency.

Preparation

Compound Handling

Disposal

Conduct Risk Assessment

Don Appropriate PPE

Proceed if safe

Weigh Compound in Fume Hood

Prepare Stock Solution

Store at -20°C to -80°C

Dispose of Contaminated ConsumablesDispose of Chemical Waste

Click to download full resolution via product page

Caption: Workflow for Safe Handling of E3 Ligase Ligand 8.

Experimental Protocol: Stock Solution Preparation
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Preparation: Before starting, ensure the work area, typically a chemical fume hood, is clean

and uncluttered. Assemble all necessary materials, including the E3 Ligase Ligand 8,

appropriate solvent (e.g., DMSO), and calibrated pipettes.

Weighing: Tare a clean, dry microcentrifuge tube on a calibrated analytical balance. Carefully

add the desired amount of E3 Ligase Ligand 8 to the tube.

Solubilization: Add the calculated volume of solvent to the microcentrifuge tube containing

the compound. Vortex briefly until the solid is completely dissolved.

Labeling and Storage: Clearly label the tube with the compound name, concentration, date,

and your initials. For short-term storage (up to 1 month), store the solution at -20°C. For

long-term storage (up to 6 months), store at -80°C.

Spill and Exposure Procedures
Immediate and appropriate action is critical in the event of a spill or personal exposure.
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Incident Procedure

Minor Spill

Absorb the spill with an inert material (e.g.,

sand, vermiculite). Place the absorbed material

in a sealed container for proper disposal. Clean

the spill area with an appropriate solvent.

Major Spill

Evacuate the area and alert laboratory

personnel and the safety officer. Prevent the

spill from entering drains.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical

attention.

Inhalation
Move to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Disposal Plan
All waste generated from handling E3 Ligase Ligand 8 must be disposed of in accordance

with institutional and local regulations for chemical waste.

Solid Waste: Unused or expired solid E3 Ligase Ligand 8 should be placed in a clearly

labeled, sealed container for chemical waste disposal.

Liquid Waste: Unused solutions and solvent washes containing E3 Ligase Ligand 8 should

be collected in a designated, sealed container for liquid chemical waste. Do not pour down

the drain.
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Contaminated Consumables: All disposable items that have come into contact with the

compound (e.g., pipette tips, gloves, tubes) should be collected in a designated, sealed

waste bag for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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